![molecular formula C10H12F2N2O B2725533 2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine CAS No. 2200107-38-4](/img/structure/B2725533.png)
2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine
Description
“2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine” is a chemical compound that contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also has a methoxy group attached to a 3,3-difluorocyclobutyl group .
Molecular Structure Analysis
The molecular structure of this compound would include a pyrazine ring with a methyl group at the 6-position and a methoxy group at the 2-position. The methoxy group would be connected to a 3,3-difluorocyclobutyl group .Scientific Research Applications
Applications in Viticulture and Enology
One study reviews the biosynthesis, accumulation, transport, and metabolism of 3-alkyl-2-methoxypyrazines (MPs) in grapes, highlighting their contribution to the characteristic aromas of certain wine varieties, including Sauvignon blanc. The biosynthesis pathways, while partially understood, suggest a complex interaction within the grape's metabolic processes that significantly affects wine's sensory profiles (Lei et al., 2018).
Analytical and Environmental Monitoring
Methoxypyrazines, due to their potent odorant properties, are also of interest in analytical chemistry for environmental monitoring, particularly in water quality assessment. Studies on the occurrence, fate, and behavior of organic pollutants, including methoxypyrazines, in aquatic environments are crucial for understanding the ecological impact of these compounds and their potential health implications (Sousa et al., 2018).
Pharmacological Research
While specific research on "2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine" in pharmacology was not found, the exploration of related compounds, such as methoxetamine, illustrates the interest in understanding the pharmacodynamics, toxicology, and potential therapeutic applications or risks associated with novel psychoactive substances. Methoxetamine, an arylcyclohexylamine, has been studied for its hallucinogenic properties, shedding light on the neurological and behavioral effects of such compounds (Zanda et al., 2016).
Properties
IUPAC Name |
2-[(3,3-difluorocyclobutyl)methoxy]-6-methylpyrazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2N2O/c1-7-4-13-5-9(14-7)15-6-8-2-10(11,12)3-8/h4-5,8H,2-3,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBFOZSQXPQCWME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC(=N1)OCC2CC(C2)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-Methoxypyridin-4-yl)-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-2-one](/img/structure/B2725457.png)
![Ethyl 4-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate](/img/structure/B2725458.png)
![1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-(4-chlorophenyl)urea](/img/structure/B2725459.png)
![4-Ethyl-4h-furo[3,2-b]pyrrole-5-carboxylic acid](/img/structure/B2725462.png)
![1-[2-Chloro-5-(dimethylsulfamoyl)benzoyl]piperidine-2-carboxylic acid](/img/structure/B2725464.png)
![ethyl N-[3-[[(E)-2-phenylethenyl]sulfonylamino]propanoylamino]carbamate](/img/structure/B2725466.png)
![6-Phenyl-2-[1-(3-phenylpropanoyl)piperidin-4-yl]pyridazin-3-one](/img/structure/B2725469.png)
![2-(((3,5-dimethylisoxazol-4-yl)methyl)thio)-3-(3-methoxybenzyl)benzofuro[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2725471.png)
![3-[(4-benzylpiperidin-1-yl)methyl]-2-sulfanylidene-6,7-dihydro-5H-[1,3,4]thiadiazolo[3,2-a][1,3]diazepin-8-one](/img/structure/B2725472.png)
